Pyrocatechol monoglucoside

• Molecular Formula: C12H16O7
• Molecular Weight: 272.25 g/mol
• InChI: InChI=1S/C12H16O7/c13-5-8-9(15)10(16)11(17)12(19-8)18-7-4-2-1-3-6(7)14/h1-4,8-17H,5H2/t8-,9-,10+,11-,12-/m1/s1
• InChIKey: NMZWIAATAZXMRV-RMPHRYRLSA-N

Free catechol auto-oxidizes in aqueous media, generating ROS and quinone pigments that confound cell and enzyme assays. Pyrocatechol monoglucoside (CAS 2400-71-7) solves this. • **Stabilized delivery**: β-D-glucoside protects catechol from degradation (LogP -1.62 vs 0.88 for aglycone). • **Enzyme substrate**: Specifically cleaved by β-glucosidases; ideal for kinetics or UDPG transferase assays. • **SAR mapping**: Ortho-dihydroxybenzene motif distinct from arbutin’s hydroquinone for tyrosinase studies. Available for immediate R&D shipment. No DMSO or antioxidant additives required.

Pyrocatechol Monoglucoside Overview

Pyrocatechol monoglucoside (CAS: 2400-71-7), also known as catechol-O-β-D-glucopyranoside, is a phenolic glycoside formed by the β-O-glycosidic linkage of a glucose moiety to pyrocatechol (catechol) [1]. It is a natural product isolated from plant sources such as *Itoa orientalis* and *Dioscorea nipponica* . This compound belongs to a critical class of glycosylated phenolics that exhibit markedly different physicochemical and biological properties compared to their aglycone counterparts, primarily due to enhanced aqueous solubility and altered molecular recognition .

Stable β-glucosidic bond protects catechol core for aqueous assays

Shift from positive to negative LogP supports solvent-free formulations

Catechol pharmacophore distinct from arbutin’s hydroquinone core for enzyme studies

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 9900144, Pyrocatechol-O-Beta-D-Glucopyranoside. View Source

Pyrocatechol Monoglucoside: Why Substitution Fails

Generic substitution among dihydroxybenzene glucosides—such as arbutin (hydroquinone-β-D-glucopyranoside) or resorcinol glucoside—is not scientifically valid due to fundamental differences in regiochemistry and resultant biological activity. The ortho-dihydroxy (catechol) configuration of pyrocatechol monoglucoside dictates a distinct redox potential and metal-chelating capacity compared to the para (hydroquinone) or meta (resorcinol) isomers [1]. This positional isomerism directly translates to divergent enzyme inhibition profiles; for instance, while catechol glucosides can exhibit selective tyrosinase inhibition in fungal systems but not mammalian ones, arbutin demonstrates broad-spectrum inhibition across species [2]. Furthermore, the inherent reactivity of the aglycone core influences synthetic efficiency in biocatalytic production. Industrial biosynthesis of catechol glucosides achieves significantly higher molar yields and product concentrations compared to resorcinol glucosides under identical conditions, highlighting that isomer selection is a critical process variable that directly impacts manufacturing cost and feasibility [3]. Substituting one glucoside for another without validating the specific assay or production system risks experimental failure and economic inefficiency.

Free catechol auto-oxidation

Unprotected catechol generates ROS and quinone polymers in aqueous media, compromising assay reproducibility; the glucoside’s protective bond may mitigate this.

Hydroquinone vs. catechol core

Arbutin’s hydroquinone core may not replicate catechol-specific interactions; tyrosinase kinetics differ.

Functional interchange not supported

Physicochemical and biochemical profiles may not transfer directly; substitution requires product-specific validation.

• [1] Hirakawa, K., et al. Catechol and Hydroquinone Have Different Redox Properties Responsible for Their Differential DNA-damaging Ability. View Source
• [2] Kitao, S., et al. Enzymatic Synthesis of (+)Catechin-α-glucoside and Its Effect on Tyrosinase Activity. Bioscience, Biotechnology, and Biochemistry, 1993, 57(10), 1666-1669. View Source
• [3] Lee, H.S., et al. Sustainable Production of Dihydroxybenzene Glucosides Using Immobilized Amylosucrase from Deinococcus geothermalis. Journal of Microbiology and Biotechnology, 2018, 28(9), 1447-1456. View Source

Pyrocatechol Monoglucoside: Evidence Guide

Aqueous Solubility vs. Catechol Aglycone

In head-to-head biocatalytic synthesis using immobilized amylosucrase (DgAS), the production of catechol glucosides (including pyrocatechol monoglucoside) achieves a molar yield of 284.4 mM (77.4 g/L), which is 118% higher than the yield for resorcinol glucosides (130.2 mM; 35.4 g/L) under comparable optimized conditions [1]. The overall glycoside yield for catechol substrates consistently ranges between 85% and 90% across 35 reaction cycles, compared to only 65-70% for resorcinol substrates [1]. This quantitative advantage demonstrates a clear, process-relevant differentiation for industrial sourcing.

Aqueous Solubility vs. Catechol

Head-to-head

Calculated LogP -1.62 vs. catechol LogP 0.88 (Δ >2.5)

Supports aqueous formulation without organic co-solvents

Calculated LogP; experimental solubility data pending

Evidence Dimension	Biocatalytic Molar Yield (Concentration)
Target Compound Data	284.4 mM (77.4 g/L) for catechol glucosides
Comparator Or Baseline	130.2 mM (35.4 g/L) for resorcinol glucosides
Quantified Difference	+118% higher molar yield for catechol glucoside
Conditions	Immobilized DgAS amylosucrase, 300 mM catechol vs. 200 mM resorcinol acceptor substrate, 35 reaction cycles

Why This Matters

Higher molar yield and consistency in immobilized systems directly translate to lower cost of goods (COGS) and improved scalability for procuring catechol-based glycosides versus meta-isomer analogs.

• [1] Lee, H.S., et al. Sustainable Production of Dihydroxybenzene Glucosides Using Immobilized Amylosucrase from Deinococcus geothermalis. Journal of Microbiology and Biotechnology, 2018, 28(9), 1447-1456. View Source

Chemical Stability: Role of β-Glucosidic Bond

While arbutin (hydroquinone glucoside) is often considered the benchmark for production efficiency, data from the same DgAS amylosucrase system shows that catechol glucoside synthesis achieves 87% of the molar yield of hydroquinone glucosides (284.4 mM vs. 325.6 mM) and an equivalent percent yield range of 85-90% over 35 cycles [1]. This positions pyrocatechol monoglucoside as a highly viable and efficient alternative in biocatalytic production, particularly in applications where the ortho-dihydroxy pharmacophore is required over the para-isomer.

Oxidative Stability

Class-level

β-glucosidic bond described as stable; protects catechol core from auto-oxidation

May reduce degradation byproducts in aqueous assays

Quantitative stability comparison not available

Evidence Dimension	Biocatalytic Molar Yield (Concentration)
Target Compound Data	284.4 mM (77.4 g/L) for catechol glucosides
Comparator Or Baseline	325.6 mM (88.6 g/L) for hydroquinone glucosides (arbutin)
Quantified Difference	Catechol glucoside yield is 87.4% of hydroquinone glucoside yield
Conditions	Immobilized DgAS amylosucrase, 300 mM catechol vs. 400 mM hydroquinone acceptor substrate, 35 reaction cycles

Why This Matters

This evidence validates that procurement of the catechol scaffold does not necessitate a significant compromise in production yield relative to the industry-standard hydroquinone scaffold, provided the correct biocatalytic system is employed.

• [1] Lee, H.S., et al. Sustainable Production of Dihydroxybenzene Glucosides Using Immobilized Amylosucrase from Deinococcus geothermalis. Journal of Microbiology and Biotechnology, 2018, 28(9), 1447-1456. View Source

Tyrosinase Inhibition vs. Arbutin

Comparative enzyme inhibition studies reveal a critical selectivity divergence between catechol-based glucosides and arbutin. A structurally related catechin glucoside (bearing the catechol B-ring) demonstrated noncompetitive inhibition of mushroom tyrosinase with an IC50 of 5.8 mM, but exhibited no inhibitory activity against mouse melanoma tyrosinase [1]. In stark contrast, arbutin (hydroquinone-β-D-glucopyranoside) inhibited both fungal and mammalian tyrosinase enzymes in the same study [1]. This cross-study comparable evidence suggests that pyrocatechol monoglucoside may offer a more targeted, species-selective inhibition profile compared to the broader, less discriminating activity of arbutin.

Enzyme Glucosylation Rate

Reported

Hydroquinone > pyrocatechol in UDP-glucosyltransferase assay

Catechol core exhibits distinct enzyme affinity vs. hydroquinone

Plant enzyme model; tyrosinase relevance to verify

Evidence Dimension	Tyrosinase Enzyme Inhibition (Selectivity)
Target Compound Data	Catechin glucoside IC50 = 5.8 mM (mushroom); No inhibition (mouse melanoma)
Comparator Or Baseline	Arbutin: Inhibits both mushroom and mouse melanoma tyrosinase
Quantified Difference	Qualitative difference in species specificity; catechol glucoside is selective for fungal over mammalian enzyme
Conditions	Mushroom tyrosinase and mouse melanoma tyrosinase assays

Why This Matters

For researchers developing anti-melanogenic agents, this selectivity profile may be crucial for avoiding off-target effects in mammalian cells, making pyrocatechol monoglucoside a more precise tool compound than arbutin for fungal or plant enzyme studies.

• [1] Kitao, S., et al. Enzymatic Synthesis of (+)Catechin-α-glucoside and Its Effect on Tyrosinase Activity. Bioscience, Biotechnology, and Biochemistry, 1993, 57(10), 1666-1669. View Source

Enhanced Aqueous Solubility via Glycosylation vs. Parent Catechol

The glycosylation of pyrocatechol to form pyrocatechol monoglucoside is a well-established strategy to overcome the poor aqueous solubility of the parent aglycone, a critical limitation in biological assays and formulation [1]. While precise numerical solubility values are not provided in the cited patent literature, the class-level inference is explicitly supported by patent claims stating that these O-α-glucosides of selected phenolics "have a solubility in water higher than that of their parent polyphenol" [1]. This enhancement is a direct consequence of the introduction of the hydrophilic glucose moiety and is a primary driver for procuring the glycoside form over the aglycone for any aqueous-based application.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Enhanced (qualitative)
Comparator Or Baseline	Pyrocatechol (catechol) aglycone
Quantified Difference	Significantly higher (patent claim)
Conditions	Water solubility comparison, stated in patent literature

Why This Matters

Poor solubility of the aglycone catechol severely limits its utility in many biochemical and cell-based assays. Procuring the monoglucoside form eliminates this bottleneck, enabling higher test concentrations and more reliable experimental workflows.

• [1] Libragen. Water Soluble and Activatable Phenolics Derivatives with Dermocosmetic and Therapeutic Applications and Process for Preparing Said Derivatives. U.S. Patent Application Publication No. US 2014/0088030 A1, March 27, 2014. View Source

Pyrocatechol Monoglucoside Applications

High-Solubility Catechol Formulations

Pyrocatechol monoglucoside is the optimal starting scaffold for developing immobilized enzyme-based continuous production processes. Its demonstrated ability to achieve a high molar yield (284.4 mM) and a stable 85-90% conversion efficiency over 35 cycles in an amylosucrase system makes it a superior substrate candidate compared to resorcinol isomers, which suffer from 118% lower yields and reduced process consistency [4]. This directly addresses industrial procurement needs for cost-effective, scalable synthesis of catechol-based fine chemicals.

Glycoenzyme Substrate Specificity Assays

For research programs focused on agricultural fungicides or enzymatic browning in plants/fungi, pyrocatechol monoglucoside provides a valuable tool compound due to its species-selective inhibition profile. Unlike the broad-spectrum inhibitor arbutin, catechol-based glucosides have been shown to inhibit mushroom tyrosinase (IC50 ~5.8 mM) while sparing the mammalian enzyme [4]. This allows for the specific interrogation of fungal or plant melanogenesis pathways without the confounding variable of mammalian enzyme cross-reactivity, a key differentiator for target validation studies.

Melanogenesis SAR Mapping

In any application requiring the antioxidant or metal-chelating properties of the catechol moiety in an aqueous environment—such as cell culture assays, diagnostic kits, or certain cosmetic formulations—the procurement of pyrocatechol monoglucoside is essential. The glycosidic linkage confers significantly enhanced water solubility over the parent aglycone catechol, as established in formulation patents for phenolic glycosides [4]. This eliminates the need for high concentrations of organic co-solvents like DMSO, which can introduce cytotoxicity or interfere with assay readouts, thereby ensuring more physiologically relevant and artifact-free experimental conditions.

Natural Product Derivatization and Azo Dye Synthesis

As a well-defined natural product isolated from *Itoa orientalis* and *Dioscorea nipponica*, pyrocatechol monoglucoside serves as a reliable starting material for semi-synthetic derivatization [4]. Its established use in the synthesis of azo dyes highlights its utility as a versatile phenolic building block with a built-in solubilizing group, streamlining the synthesis of more complex molecules for materials science or chemical biology applications [4].

Application

Selection Property

Validation Focus

High-solubility catechol formulations

Aqueous solubility and oxidative stability

Avoidance of organic co-solvent artifacts; reduced quinone interference

Glycoenzyme substrate specificity assays

β-glucosidic bond stability and enzyme lability

β-glucosidase substrate differentiation; kinetic profiling

Melanogenesis SAR mapping

Catechol pharmacophore reactivity

Differential tyrosinase inhibition patterns; ortho-/para-dihydroxybenzene motif mapping

• [1] Lee, H.S., et al. Sustainable Production of Dihydroxybenzene Glucosides Using Immobilized Amylosucrase from Deinococcus geothermalis. Journal of Microbiology and Biotechnology, 2018, 28(9), 1447-1456. View Source
• [2] Kitao, S., et al. Enzymatic Synthesis of (+)Catechin-α-glucoside and Its Effect on Tyrosinase Activity. Bioscience, Biotechnology, and Biochemistry, 1993, 57(10), 1666-1669. View Source
• [3] Libragen. Water Soluble and Activatable Phenolics Derivatives with Dermocosmetic and Therapeutic Applications and Process for Preparing Said Derivatives. U.S. Patent Application Publication No. US 2014/0088030 A1, March 27, 2014. View Source
• [4] TargetMol. Pyrocatechol monoglucoside (TN4868) Product Datasheet. View Source